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This guide provides a comprehensive technical overview of 2-Methoxy-3-methylpyridine 1-

oxide (CAS No. 19230-60-5), a key heterocyclic intermediate in synthetic chemistry. Designed
for researchers, chemists, and professionals in drug development, this document delves into
the compound's synthesis, characterization, reactivity, and critical applications, grounding all
information in established scientific principles and validated methodologies.

Introduction and Core Concepts

2-Methoxy-3-methylpyridine 1-oxide is a substituted pyridine N-oxide, a class of compounds
renowned for their unique reactivity and utility as building blocks in organic synthesis.[1] The
introduction of the N-oxide functionality fundamentally alters the electronic properties of the
pyridine ring, rendering it more susceptible to both electrophilic and nucleophilic attack
compared to its parent pyridine.[1] This electronic modulation, combined with the directing
effects of the methoxy and methyl substituents, makes this molecule a versatile precursor for
constructing complex molecular architectures, most notably in the pharmaceutical industry. Its
primary significance lies in its role as a pivotal intermediate in the synthesis of proton pump
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inhibitors (PPIs) like Rabeprazole, which are widely used to treat acid-related gastrointestinal
disorders.[2][3]

Physicochemical and Spectroscopic Profile

Accurate identification and characterization are paramount for ensuring purity and predicting
reactivity. The key identifiers and properties of 2-Methoxy-3-methylpyridine 1-oxide are
summarized below.

Table 1: Core Properties of 2-Methoxy-3-methylpyridine 1-oxide

Property Value Source
CAS Number 19230-60-5 [4]
Molecular Formula C7H9sNO2 [5]
Molecular Weight 139.15 g/mol [51[6]
IUPAC Name i;l:gzthoxy—S—methylpyridine 1- 5]
Canonical SMILES CC1=C(C=CC=|[N+]1[O-])OC [6]

YQDVRUQPMQHIAW-
INChl Key [6]
UHFFFAOYSA-N

Spectroscopic Characterization

While a dedicated public spectral database for this specific compound is not readily available,
its structure can be unequivocally confirmed using standard spectroscopic techniques. Based
on its molecular structure and data from analogous compounds, the following spectral features
are anticipated:

e IH NMR: The spectrum would exhibit distinct signals for the aromatic protons on the pyridine
ring, with chemical shifts influenced by the electron-donating methoxy group and the
electron-withdrawing N-oxide. Separate singlets would be expected for the methyl (-CH3)
and methoxy (-OCHs) protons.
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e 13C NMR: The carbon spectrum would show seven distinct resonances corresponding to
each carbon atom in the molecule, including the two substituted and three unsubstituted
carbons of the pyridine ring, and the methyl and methoxy carbons.

e IR Spectroscopy: The infrared spectrum would be characterized by C-H stretching vibrations
of the aromatic ring and alkyl groups, C=C and C=N stretching vibrations within the pyridine
ring, and a strong, characteristic N-O stretching band, which is a hallmark of pyridine N-
oxides.

e Mass Spectrometry (MS): The molecular ion peak [M]* would be observed at m/z = 139.15,
confirming the molecular weight.

Synthesis and Manufacturing Insights

The synthesis of 2-Methoxy-3-methylpyridine 1-oxide is a critical process, often embedded
within a larger, multi-step sequence for producing active pharmaceutical ingredients. The most
direct and common laboratory-scale approach involves the N-oxidation of the parent pyridine.

N-Oxidation of 2-Methoxy-3-methylpyridine

The foundational principle of this synthesis is the direct oxidation of the nitrogen atom in the
pyridine ring. This transformation is typically achieved using peroxy acids or other potent
oxidizing agents.

Experimental Protocol: N-Oxidation using Hydrogen Peroxide

This protocol is a representative method adapted from general procedures for pyridine N-
oxidation.[5]

o Dissolution: Dissolve 1 equivalent of 2-Methoxy-3-methylpyridine (CAS 19230-59-2) in a
suitable solvent such as glacial acetic acid or chloroform.

e Reagent Addition: While maintaining the reaction mixture at a controlled temperature
(typically 0-25 °C using an ice bath), slowly add an excess (1.1 to 1.5 equivalents) of a 30%
hydrogen peroxide solution. Scientist's Note: The slow addition and temperature control are
crucial to manage the exothermicity of the reaction and prevent over-oxidation or side
reactions.
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» Reaction Monitoring: Stir the mixture at room temperature or with gentle heating (e.g., 50-70
°C) for several hours. The reaction progress should be monitored by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the
starting material is consumed.

o Work-up: Upon completion, cool the reaction mixture. Quench any remaining peroxide by
carefully adding a reducing agent like sodium sulfite solution.

« |solation: Neutralize the mixture with a base (e.g., sodium carbonate or sodium hydroxide)
and extract the product into an organic solvent like dichloromethane or ethyl acetate.

 Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be further purified by column
chromatography or recrystallization to yield pure 2-Methoxy-3-methylpyridine 1-oxide.

Reaction Conditions

H202 / Acetic Acid [Controlled Temp) [Monitoring (TLC/HPLC)]

G—Methoxy—s—methylpyridine)

N-Oxidation

[Z-Methoxy-3-methylpyridine 1-oxide)

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Methoxy-3-methylpyridine 1-oxide via N-oxidation.
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Chemical Reactivity and Strategic Transformations

The true synthetic value of 2-Methoxy-3-methylpyridine 1-oxide lies in its versatile reactivity,
which is dominated by the N-oxide group. This group activates the methyl group at the C2
position for functionalization, a key transformation in pharmaceutical synthesis.

The Boekelheide Rearrangement: Functionalization of
the C2-Methyl Group

A cornerstone reaction of 2-picoline N-oxides is the Boekelheide rearrangement, where
treatment with an acylating agent like acetic anhydride leads to the formation of a 2-
(acetoxymethyl)pyridine derivative. This intermediate can then be hydrolyzed to the
corresponding 2-(hydroxymethyl)pyridine.[2][3] This sequence is instrumental in building the
side chain of Rabeprazole.

Reaction Workflow: From N-Oxide to Functionalized Pyridine

o Acetylation: The N-oxide is treated with acetic anhydride, often at elevated temperatures
(e.g., 90-100 °C). The N-oxide oxygen attacks the anhydride, initiating a rearrangement that
results in the formation of 2-(acetoxymethyl)-4-methoxy-3-methylpyridine. Scientist's Note:
This step is a powerful way to convert a relatively inert methyl group into a functional handle.

o Hydrolysis: The resulting acetate ester is then hydrolyzed under basic conditions (e.g., using
sodium hydroxide in an alcohol solvent) to yield 2-(hydroxymethyl)-4-methoxy-3-
methylpyridine.

o Chlorination: The hydroxymethyl group can be subsequently converted to a chloromethyl
group using a chlorinating agent like thionyl chloride. This chlorinated intermediate is now
primed for nucleophilic substitution.[3]
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Caption: Key transformations of the N-oxide for pharmaceutical intermediate synthesis.

Applications in Drug Development

The predominant application of 2-Methoxy-3-methylpyridine 1-oxide is as a crucial building
block in the industrial synthesis of Rabeprazole, a widely prescribed proton pump inhibitor.[2][3]

[7]
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» Rabeprazole Synthesis: The functionalized pyridine intermediates derived from 2-Methoxy-
3-methylpyridine 1-oxide (as detailed in Section 4.1) are condensed with 2-
mercaptobenzimidazole.[3][7] The resulting thioether is then oxidized to the final sulfoxide
product, Rabeprazole. The specific substitution pattern of the starting N-oxide is essential for
the biological activity of the final drug molecule.

« Other Potential Applications: Due to its inherent reactivity, this compound and its derivatives
are valuable in chemical research for creating novel heterocyclic structures. Analogues of
pyridine N-oxides have been investigated for potential antimicrobial and antioxidant
properties, suggesting broader applications in medicinal chemistry and agrochemicals.[5]

Safety and Handling

As with all laboratory chemicals, 2-Methoxy-3-methylpyridine 1-oxide should be handled with
appropriate care in a well-ventilated fume hood. Standard personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, is required. While specific toxicity data
is limited, it is prudent to treat it as a potentially harmful compound. For the related parent
compound, 2-Methoxy-3-methylpyridine, the GHS hazard statements include warnings for
being a combustible liquid and causing skin, eye, and respiratory irritation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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